Cas no 1807184-54-8 (Ethyl 5-cyano-2-difluoromethoxy-4-methoxybenzoate)

• Product Name: Ethyl 5-cyano-2-difluoromethoxy-4-methoxybenzoate
• CAS No: 1807184-54-8
• MF: C₁₂H₁₁F₂NO₄
• MW: 271.21685051918
• CID: 4947069
• Update Time: 2025-06-20

Ethyl 5-cyano-2-difluoromethoxy-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-difluoromethoxy-4-methoxybenzoate

• Inchi： 1S/C12H11F2NO4/c1-3-18-11(16)8-4-7(6-15)9(17-2)5-10(8)19-12(13)14/h4-5,12H,3H2,1-2H3
• InChI Key： BSHNEVIBWUKFCI-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(C#N)=CC=1C(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 5-cyano-2-difluoromethoxy-4-methoxybenzoate

Ethyl 5-cyano-2-difluoromethoxy-4-methoxybenzoate (CAS No. 1807184-54-8): A Comprehensive Overview

Ethyl 5-cyano-2-difluoromethoxy-4-methoxybenzoate, identified by its CAS number 1807184-54-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features that include cyano, difluoromethoxy, and methoxy functional groups. The unique arrangement of these substituents imparts distinct chemical properties, making it a promising candidate for various applications in drug development and synthetic chemistry.

The synthesis and characterization of Ethyl 5-cyano-2-difluoromethoxy-4-methoxybenzoate involve meticulous attention to detail to ensure high purity and yield. The presence of the cyano group enhances the electrophilicity of the aromatic ring, facilitating further functionalization, while the difluoromethoxy and methoxy groups introduce additional electronic and steric effects. These features make the compound a versatile intermediate in the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on benzoate derivatives due to their potential biological activities. Specifically, compounds with cyano and fluoro substituents have shown promise in modulating various biological pathways. For instance, studies have demonstrated that such derivatives can exhibit inhibitory effects on enzymes involved in inflammatory responses and metabolic disorders. The methoxy groups further contribute to the compound's solubility and bioavailability, making it an attractive candidate for pharmacological investigations.

The structural motif of Ethyl 5-cyano-2-difluoromethoxy-4-methoxybenzoate aligns well with current trends in drug discovery, where multi-substituted aromatic compounds are being explored for their enhanced binding affinity and selectivity. The cyano group can serve as a hydrogen bond acceptor, improving interactions with biological targets, while the fluoro and methoxy groups can modulate lipophilicity and metabolic stability. These attributes are crucial for designing molecules that can effectively interact with biological systems.

Recent advancements in computational chemistry have enabled more efficient virtual screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding modes of Ethyl 5-cyano-2-difluoromethoxy-4-methoxybenzoate with target proteins, thereby accelerating the drug discovery process. This approach has been instrumental in identifying novel scaffolds with improved pharmacokinetic profiles.

The compound's applicability extends beyond academic research into industrial applications. For example, it can be utilized as a key intermediate in the synthesis of agrochemicals and specialty chemicals. The presence of multiple reactive sites allows for diverse chemical transformations, making it a valuable building block in organic synthesis.

In conclusion, Ethyl 5-cyano-2-difluoromethoxy-4-methoxybenzoate (CAS No. 1807184-54-8) represents a significant advancement in the realm of benzoate derivatives. Its unique structural features and potential biological activities make it a compelling subject for further investigation. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a pivotal role in future pharmaceutical developments.